Cas no 106808-65-5 (Benzenemethanamine,N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro-)
106808-65-5 structure
Product Name:Benzenemethanamine,N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro-
CAS No:106808-65-5
MF:C15H15Cl2N3O2
MW:340.204501390457
CID:163965
PubChem ID:3065104
Update Time:2025-04-19
Benzenemethanamine,N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro-
- 2,3-dichloro-N-[[4-(dimethylamino)-3-nitrophenyl]methyl]aniline
- DTXSID00147782
- 106808-65-5
- N-(2,3-Dichlorophenyl)-4-(dimethylamino)-3-nitrobenzenemethanamine
- N-(2,3-Dichlorophenyl)-3-nitro-4-N,N-dimethylaminobenzylamine
- Benzenemethanamine, N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro-
-
- Inchi: 1S/C15H15Cl2N3O2/c1-19(2)13-7-6-10(8-14(13)20(21)22)9-18-12-5-3-4-11(16)15(12)17/h3-8,18H,9H2,1-2H3
- InChI Key: ZOJCYGQMVNKVBC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1NCC1C=CC(=C(C=1)[N+](=O)[O-])N(C)C)Cl
Computed Properties
- Exact Mass: 339.05435
- Monoisotopic Mass: 339.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.398
- Boiling Point: 502.8°C at 760 mmHg
- Flash Point: 257.9°C
- Refractive Index: 1.67
- PSA: 58.41
- LogP: 5.17590
Benzenemethanamine,N-(2,3-dichlorophenyl)-4-(dimethylamino)-3-nitro- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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